Cas no 891867-48-4 (N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891867-48-4
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6599981
• PubChem ID: 46272112
• Update Time: 2025-07-22

N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• N-(3,4-Dimethylphenyl)-3,4-dihydro-4-(3-methoxyphenyl)-2,3-dioxo-1(2H)-pyrazineacetamide
• VU0626503-1
• N-(3,4-dimethylphenyl)-2-[4-(3-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• AKOS001911530
• 891867-48-4
• F3407-2396
• N-(3,4-dimethylphenyl)-2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• Inchi： 1S/C21H21N3O4/c1-14-7-8-16(11-15(14)2)22-19(25)13-23-9-10-24(21(27)20(23)26)17-5-4-6-18(12-17)28-3/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key： OJXOPQJPHWGRMB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C(C)=C2)=O)C=CN(C2=CC=CC(OC)=C2)C1=O

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Research Brief on N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 891867-48-4)

The compound N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 891867-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a modulator of key biological pathways, particularly those involved in inflammation and cancer. The structural features of the molecule, including the tetrahydropyrazine ring and the methoxyphenyl group, contribute to its bioactivity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

In vitro and in vivo experiments have demonstrated promising results. For instance, the compound exhibited potent inhibitory effects on specific kinases implicated in tumor growth, with IC50 values in the nanomolar range. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, suggesting favorable drug-like properties.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3,4-dimethylphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide represents a promising candidate for further development. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent, warranting continued investigation in the context of drug discovery and development.